N-[5-(1,3-benzothiazol-2-yl)-2-chlorophenyl]-3-methyl-4-nitrobenzamide

• IUPAC Name: N-[5-(1,3-benzothiazol-2-yl)-2-chlorophenyl]-3-methyl-4-nitrobenzamide
• InChI: InChI=1S/C21H14ClN3O3S/c1-12-10-13(7-9-18(12)25(27)28)20(26)23-17-11-14(6-8-15(17)22)21-24-16-4-2-3-5-19(16)29-21/h2-11H,1H3,(H,23,26)
• InChI Key: BLBJWCPSZFNLNX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C(=O)NC2=C(C=CC(=C2)C3=NC4=CC=CC=C4S3)Cl)[N+](=O)[O-]
• Molecular Formula: C21H14ClN3O3S
• Molecular Weight: 423.9 g/mol

Description

N-[5-(1,3-benzothiazol-2-yl)-2-chlorophenyl]-3-methyl-4-nitrobenzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. This compound is also known as BCI, and it is a potent inhibitor of protein kinase CK2, which is involved in various cellular processes, including cell growth, differentiation, and apoptosis.

Mechanism of Action

The mechanism of action of N-[5-(1,3-benzothiazol-2-yl)-2-chlorophenyl]-3-methyl-4-nitrobenzamide involves the inhibition of protein kinase CK2, which is a serine/threonine kinase that plays a crucial role in various cellular processes, including cell growth, differentiation, and apoptosis. CK2 is overexpressed in many types of cancer, and its inhibition has been shown to induce apoptosis in cancer cells.
Biochemical and physiological effects:
This compound has been shown to have various biochemical and physiological effects. Its inhibition of protein kinase CK2 has been shown to induce apoptosis in cancer cells, as well as to inhibit cell growth and proliferation. Additionally, BCI has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[5-(1,3-benzothiazol-2-yl)-2-chlorophenyl]-3-methyl-4-nitrobenzamide in lab experiments is its potent inhibition of protein kinase CK2, which makes it a valuable tool for studying the role of CK2 in various cellular processes. However, one of the limitations of using BCI is its potential toxicity, which can affect the viability of cells and tissues.

Future Directions

There are several future directions for the study of N-[5-(1,3-benzothiazol-2-yl)-2-chlorophenyl]-3-methyl-4-nitrobenzamide. One of the main areas of interest is its potential as a novel anticancer drug, which can induce apoptosis in cancer cells by inhibiting CK2 activity. Additionally, the study of BCI can provide valuable insights into the role of CK2 in various cellular processes, including cell growth, differentiation, and apoptosis. Furthermore, the development of more potent and selective CK2 inhibitors can lead to the discovery of novel therapeutic agents for the treatment of cancer and other diseases.

Scientific Research Applications

N-[5-(1,3-benzothiazol-2-yl)-2-chlorophenyl]-3-methyl-4-nitrobenzamide has been extensively studied for its potential applications in various fields of scientific research. One of the main areas of interest is its role as a protein kinase CK2 inhibitor, which makes it a potential candidate for the development of novel anticancer drugs. Several studies have shown that BCI can induce apoptosis in cancer cells by inhibiting CK2 activity, which is overexpressed in many types of cancer.